Cas no 1184987-02-7 ([1,4'-Bipiperidine]-1'-carboximidamide, hydriodide (1:1))

1,4'-Bipiperidine-1'-carboximidamide hydriodide (1:1) is a chemically stable salt form of 1,4'-bipiperidine-1'-carboximidamide, featuring a hydriodide counterion. This compound is characterized by its high purity and well-defined crystalline structure, making it suitable for research applications in medicinal chemistry and pharmaceutical development. Its bipiperidine backbone provides a rigid scaffold, while the carboximidamide group offers potential for further functionalization. The hydriodide salt enhances solubility in polar solvents, facilitating its use in synthetic and biological studies. This product is particularly valuable for investigating receptor interactions or as an intermediate in the synthesis of more complex bioactive molecules. Proper handling and storage under inert conditions are recommended to maintain stability.

[1,4'-Bipiperidine]-1'-carboximidamide, hydriodide (1:1) structure

1184987-02-7 structure

Product Name:[1,4'-Bipiperidine]-1'-carboximidamide, hydriodide (1:1)

CAS No:1184987-02-7

MF:C₁₁H₂₃IN₄

MW:338.231594324112

CID:5265025

Update Time:2025-05-22

[1,4'-Bipiperidine]-1'-carboximidamide, hydriodide (1:1) Chemical and Physical Properties

Names and Identifiers

- [1,4'-Bipiperidine]-1'-carboximidamide, hydriodide (1:1)
- Inchi： 1S/C11H22N4.HI/c12-11(13)15-8-4-10(5-9-15)14-6-2-1-3-7-14;/h10H,1-9H2,(H3,12,13);1H
- InChI Key： BOQVOZPIFNVEQX-UHFFFAOYSA-N
- SMILES： C(N1CCC(N2CCCCC2)CC1)(N)=N.I

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2

[1,4'-Bipiperidine]-1'-carboximidamide, hydriodide (1:1) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Key Organics Ltd	AS-9302-1MG	1,4′-bipiperidine-1′-carboximidamide hydroiodide	1184987-02-7	>90%	1mg	£37.00	2025-02-09
Key Organics Ltd	AS-9302-5MG	1,4′-bipiperidine-1′-carboximidamide hydroiodide	1184987-02-7	>90%	5mg	£46.00	2025-02-09
Key Organics Ltd	AS-9302-10MG	1,4′-bipiperidine-1′-carboximidamide hydroiodide	1184987-02-7	>90%	10mg	£63.00	2025-02-09
Key Organics Ltd	AS-9302-20MG	1,4′-bipiperidine-1′-carboximidamide hydroiodide	1184987-02-7	>90%	0mg	￡76.00	2023-04-19
Key Organics Ltd	AS-9302-50MG	1,4′-bipiperidine-1′-carboximidamide hydroiodide	1184987-02-7	>90%	50mg	£102.00	2025-02-09
Key Organics Ltd	AS-9302-100MG	1,4′-bipiperidine-1′-carboximidamide hydroiodide	1184987-02-7	>90%	100mg	£146.00	2025-02-09

[1,4'-Bipiperidine]-1'-carboximidamide, hydriodide (1:1) Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
3. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
4. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
5. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752

Additional information on [1,4'-Bipiperidine]-1'-carboximidamide, hydriodide (1:1)

Introduction to [1,4'-Bipiperidine]-1'-carboximidamide, Hydriodide (1:1)

The compound with CAS No. 1184987-02-7, known as [1,4'-Bipiperidine]-1'-carboximidamide, Hydriodide (1:1), is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of bipiperidine, a bicyclic structure composed of two interconnected piperidine rings. The carboximidamide group attached to the 4' position of the bipiperidine ring introduces unique chemical properties, making this compound a subject of interest for researchers exploring its potential applications in drug design and development.

Recent studies have highlighted the importance of bipiperidine derivatives in medicinal chemistry due to their ability to interact with various biological targets. The hydriodide salt form of this compound adds another layer of complexity, as it may influence the compound's solubility, stability, and bioavailability. These properties are critical when considering the compound's potential use in therapeutic agents.

One of the most promising aspects of [1,4'-Bipiperidine]-1'-carboximidamide, Hydriodide (1:1) is its potential as a lead compound in drug discovery. Researchers have been exploring its ability to modulate key biological pathways associated with diseases such as cancer and neurodegenerative disorders. For instance, studies have shown that bipiperidine derivatives can act as inhibitors of certain enzymes involved in cell proliferation and apoptosis.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and stereochemistry. The formation of the bipiperidine ring system is typically achieved through cyclization reactions, while the attachment of the carboximidamide group requires precise control over reaction conditions to ensure optimal yields and stereochemical integrity. The use of hydriodide as a counterion suggests that the compound may have specific ionization properties that could be advantageous in certain biological systems.

In terms of pharmacokinetics, the hydriodide salt form may influence how this compound behaves within the body. For example, ion pairing can affect absorption rates, distribution patterns, and elimination pathways. Understanding these factors is crucial for determining whether this compound could be developed into an effective therapeutic agent with favorable pharmacokinetic profiles.

Recent advancements in computational chemistry have also played a role in studying the properties of [1,4'-Bipiperidine]-1'-carboximidamide, Hydriodide (1:1). Molecular modeling techniques have been employed to predict its binding affinities to various protein targets. These insights are invaluable for guiding further experimental studies and optimizing the compound's bioactivity.

Moreover, the stereochemistry of this compound is another area of active research. Bipiperidine derivatives often exhibit conformational flexibility due to their rigid yet adaptable ring systems. This property can influence both their chemical reactivity and biological activity. By studying the stereochemical aspects of this molecule, researchers aim to develop more potent and selective derivatives for specific therapeutic applications.

In conclusion, [1,4'-Bipiperidine]-1'-carboximidamide, Hydriodide (1:1) represents a compelling area of research within organic chemistry and pharmacology. Its unique structural features and potential biological activities make it a valuable candidate for further exploration in drug discovery efforts. As research continues to uncover its full potential, this compound may pave the way for innovative treatments in various disease areas.